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Compound of Interest

Compound Name: Trimesitylborane

Cat. No.: B1594746

Trimesitylborane: Technical Support & Safety
Guide

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of Trimesitylborane.

Frequently Asked Questions (FAQSs)

Q1: What is Trimesitylborane and what are its primary applications?

Trimesitylborane, also known as tris(2,4,6-trimethylphenyl)borane, is a stable organoboron
compound.[1] It is widely used in organic synthesis as a catalyst and reagent, particularly for
carbon-carbon bond formation.[1] Its applications extend to materials science in the creation of
high-performance polymers and in pharmaceutical development for the synthesis of
intermediates and active ingredients.[1]

Q2: What are the key physical and chemical properties of Trimesitylborane?

Trimesitylborane is a white to off-white or pale yellow powder.[1] It is soluble in organic
solvents like ethanol and dichloromethane but not in water.[2] Key quantitative properties are
summarized in the table below.

Q3: What are the immediate health hazards associated with Trimesitylborane exposure?
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Trimesitylborane may cause irritation to the eyes, skin, and respiratory tract.[2] It is crucial to
avoid direct contact and inhalation of the dust.[2] Some safety data sheets for similar boron
compounds suggest more severe hazards, including potential for severe skin burns, eye
damage, and organ damage through prolonged exposure, so caution is advised.[3]

Q4: What personal protective equipment (PPE) should | wear when handling
Trimesitylborane?

Appropriate PPE includes chemical safety goggles or eyeshields, chemical-resistant gloves,
and a type N95 (US) dust mask or equivalent respirator.[4][5] Work should be conducted in a
well-ventilated area, preferably under a chemical fume hood.[3][6]

Troubleshooting Guide
Problem: The Trimesitylborane powder has changed color or appears clumpy.

» Possible Cause: This could indicate exposure to air or moisture, as Trimesitylborane is air-
sensitive.[3]

o Solution: Discard the reagent as its purity may be compromised. For future use, ensure the
container is tightly sealed and stored under an inert gas atmosphere.[3]

Problem: | observe sparking or static discharge when transferring the powder.

» Possible Cause: Trimesitylborane is a combustible solid, and static discharge can be an
ignition source.[4][5]

e Solution: Ground and bond all containers and receiving equipment during transfer.[3][7] Use
only non-sparking tools.[3][7]

Problem: A small amount of Trimesitylborane has spilled outside the fume hood.
o Possible Cause: Accidental spillage during handling.

o Solution: For non-emergency personnel, if safe to do so, ensure the area is well-ventilated.
[3] Avoid breathing the dust.[2] Carefully clean up the spill using appropriate tools and place
the waste in a sealed container for proper disposal.[3][8] Wear appropriate PPE during
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cleanup.[4][5] If the spill is large or you feel unsafe, evacuate the area and consult with your
institution's environmental health and safety department.[3]

Quantitative Data Summary

Property Value Source(s)
Molecular Formula C27H33B [1]
Molecular Weight 368.36 g/mol [1]

Melting Point 193-195°C [1][21[4]
Storage Temperature 2-8°C [1][4]

Flash Point Not applicable [415]

Experimental Protocols

General Handling Protocol:

o Preparation: Before handling, ensure you are wearing the appropriate personal protective
equipment (PPE): chemical safety goggles, chemical-resistant gloves, and a type N95 dust
mask.[4][5] Prepare your workspace within a certified chemical fume hood.[3]

 Inert Atmosphere: Trimesitylborane is air-sensitive.[3] All handling and transfers should be
performed under an inert atmosphere (e.g., nitrogen or argon).

» Dispensing: Use only non-sparking tools for transferring the solid.[3][7] Ground and bond all
equipment to prevent static discharge.[3][7]

o Storage: After dispensing, securely seal the container and store it in a refrigerator at 2-8°C.
[1][4] The storage area should be a dry, well-ventilated place away from heat and ignition
sources.[2][3]

» Waste Disposal: Dispose of unused Trimesitylborane and contaminated materials as
hazardous waste according to your institution's and local regulations.

Visualized Workflows
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Safe Handling Workflow for Trimesitylborane
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Caption: A workflow diagram illustrating the key steps for the safe handling of
Trimesitylborane.
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Caption: A logical diagram outlining the response procedure for a Trimesitylborane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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